Cas no 1804524-60-4 (4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine)
4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine
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- Inchi: 1S/C8H10F3N3O2/c1-15-5-3-14-4(2-12)7(6(5)13)16-8(9,10)11/h3H,2,12H2,1H3,(H2,13,14)
- InChI Key: RLDNHLOXZOBFQS-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C(=CN=C1CN)OC)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- XLogP3: 0.2
- Topological Polar Surface Area: 83.4
4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002816-500mg |
4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine |
1804524-60-4 | 97% | 500mg |
$950.60 | 2022-04-02 | |
| Alichem | A022002816-1g |
4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine |
1804524-60-4 | 97% | 1g |
$1,831.20 | 2022-04-02 |
4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine
Recent Advances in the Study of 4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804524-60-4)
The compound 4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804524-60-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense investigation.
One of the key areas of interest is the compound's role as a building block in the development of novel drug candidates. Researchers have explored its utility in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine exhibit potent inhibitory activity against certain kinases involved in inflammatory pathways. This finding opens new avenues for the treatment of chronic inflammatory diseases.
In addition to its pharmacological potential, the compound's unique chemical structure has also been investigated for its physicochemical properties. A recent study in Chemical Communications highlighted the compound's stability and solubility profiles, which are critical for its formulation and delivery in pharmaceutical applications. The presence of the trifluoromethoxy group, in particular, has been shown to enhance metabolic stability, a desirable trait for drug development.
Another significant advancement is the exploration of 4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine in the context of targeted drug delivery. Researchers have successfully conjugated this compound with nanoparticles to improve its bioavailability and tissue specificity. A 2024 study in Advanced Drug Delivery Reviews reported that such conjugates exhibit enhanced efficacy in preclinical models of cancer, suggesting potential for clinical translation.
Despite these promising developments, challenges remain. The synthesis of 4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine and its derivatives often requires complex multi-step processes, which can limit scalability. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For example, a team at MIT developed a novel catalytic method that significantly simplifies the synthesis, as reported in Organic Letters earlier this year.
In conclusion, 4-Amino-2-(aminomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804524-60-4) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and broad pharmacological potential make it a valuable candidate for further research and development. Future studies are expected to delve deeper into its mechanisms of action and explore its applications in treating a wider range of diseases.
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